Cas no 7507-45-1 ( )

  structure
  structure
Product Name: 
CAS No:7507-45-1
MF:C16H19N
MW:225.328764200211
CID:981238
PubChem ID:348600
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-benzhydrylpropan-2-amine
    • AC1L89WG
    • AG-G-99120
    • AGN-PC-008M7O
    • benzhydryl(isopropyl)amine
    • Benzhydryl-isopropyl-amin
    • benzhydryl-isopropyl-amine
    • CTK5E1056
    • N-(1-Methylethyl)diphenylmethylamine
    • N-(benzhydryl)propan-2-amine
    • N-(diphenylmethyl)propan-2-amine
    • NSC407987
    • SureCN9843925
    • DTXSID30324923
    • 7507-45-1
    • AKOS000228851
    • N-(diphenylmethyl)-isopropylamine
    • SCHEMBL9843925
    • DAEFOQDMAOMQFU-UHFFFAOYSA-N
    • NSC-407987
    •  
    • Inchi: 1S/C16H19N/c1-13(2)17-16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16-17H,1-2H3
    • InChI Key: DAEFOQDMAOMQFU-UHFFFAOYSA-N
    • SMILES: N(C(C)C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 225.15187
  • Monoisotopic Mass: 225.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.987
  • Boiling Point: 315.8°C at 760 mmHg
  • Flash Point: 137.7°C
  • Refractive Index: 1.552
  • PSA: 12.03
  • LogP: 4.16490
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